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Compound of Interest

Compound Name: 4-Fluoro-2,3-dimethylaniline

Cat. No.: B154601 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Subject: Melting Point of 4-Fluoro-2,3-dimethylaniline

This technical guide provides a focused overview of the melting point of 4-Fluoro-2,3-
dimethylaniline, a compound of interest in pharmaceutical development. The document

outlines its known physical properties and details the standard experimental methodology for

melting point determination. Information regarding the boiling point of this specific compound is

not readily available in the reviewed literature.

Physicochemical Data
The melting point is a critical parameter for the identification and purity assessment of a solid

compound. The available data for 4-Fluoro-2,3-dimethylaniline is summarized below.

Parameter Value Source

Melting Point 38.0 - 48.0 °C Thermo Scientific Chemicals

Melting Point 42 - 46 °C Fisher Scientific

Note: The range in melting points may be attributed to variations in the purity of the samples

tested or the specific experimental conditions used.
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Experimental Protocol: Capillary Melting Point
Determination
The determination of a compound's melting point is a standard procedure in organic chemistry

to assess its purity. The capillary method is a widely accepted and commonly used technique.

[1]

Objective: To determine the temperature range over which a solid sample transitions to a liquid

state. Pure crystalline solids typically exhibit a sharp melting point range of 0.5-1.0°C, whereas

impurities can lead to a depressed and broader melting range.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or digital equivalent)

Capillary tubes (sealed at one end)

Sample of 4-Fluoro-2,3-dimethylaniline (must be dry and finely powdered)

Mortar and pestle (for grinding the sample, if necessary)

Spatula

Long glass tube (for packing)

Procedure:

Sample Preparation:

Ensure the 4-Fluoro-2,3-dimethylaniline sample is completely dry, as moisture can act

as an impurity and affect the melting point.[2]

If the sample is not a fine powder, gently grind it using a mortar and pestle.

Introduce a small amount of the powdered sample into the open end of a capillary tube.[3]

To pack the sample at the bottom of the tube, tap the sealed end gently on a hard surface

or drop the tube through a long vertical glass tube.[2] The packed sample height should be
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approximately 2-3 mm.[2][4]

Instrument Setup (for a digital apparatus):

Turn on the melting point apparatus.

Set a starting temperature that is approximately 15-20°C below the expected melting

point.[2][5]

Set the heating ramp rate. For a preliminary, rapid determination, a faster rate can be

used. For an accurate measurement, a slow ramp rate of 1-2°C per minute is

recommended.[4]

Set an end temperature that is above the expected melting point.

Measurement:

Insert the packed capillary tube into the heating block of the apparatus.[2]

Begin heating. If conducting a preliminary run, heat rapidly to find an approximate melting

range.

For an accurate measurement, allow the apparatus to cool below the approximate melting

point and begin a new run with a fresh sample, using the slow heating rate (1-2°C/min) as

the temperature approaches the expected melting point.[4]

Observe the sample through the magnifying eyepiece.

Record the temperature at which the first drop of liquid appears (the onset of melting).[4]

Continue observing and record the temperature at which the entire sample has completely

melted into a clear liquid.[4]

The recorded values constitute the melting point range.

It is good practice to perform at least two careful determinations to ensure consistency.

Logical Workflow
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The following diagram illustrates the standard workflow for the determination and reporting of

the melting point for a solid chemical sample.

Sample Preparation

Melting Point Analysis

Data & Reporting

Receive/Synthesize Sample

Dry Sample Thoroughly

Grind to Fine Powder

Pack Capillary Tube (2-3 mm)

Insert Sample into Apparatus
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Heat Sample

Observe Phase Transition
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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